Cas no 52707-48-9 (1H-Pyrrole, 3-(2-thienyl)-)

• Product Name: 1H-Pyrrole, 3-(2-thienyl)-
• CAS No: 52707-48-9
• MF: C₈H₇NS
• MW: 149.212880373001
• CID: 1584254
• PubChem ID: 12665457
• Update Time: 2025-04-21

1H-Pyrrole, 3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(2-thienyl)-
• 3-thiophen-2-yl-1H-pyrrole
• SCHEMBL1989130
• AKOS006382647
• DTXSID60506174
• 3-(Thiophen-2-yl)-1H-pyrrole
• 52707-48-9

• Inchi： 1S/C8H7NS/c1-2-8(10-5-1)7-3-4-9-6-7/h1-6,9H
• InChI Key： LQRWRUZIICPGJD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CNC=1

Computed Properties

• Exact Mass: 149.03001
• Monoisotopic Mass: 149.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles